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Basic Chemical Properties of Methyl
Tridecanoate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl tridecanoate

CAS No.: 1731-88-0

Cat. No.: S599513

The table below summarizes the key identifiers and physical properties of methyl tridecanoate from the

search results.

Property Value Reference

CAS Registry Number 1731-88-0 [1][2] [3]

Molecular Formula C14H2505 [1][2] [3]

Molecular Weight 228.37-228.38 g/mol [1][2] [3]

Boiling Point 163 °C (at atmospheric pressure); 131 °C (at 4 [2] [3]
mmHgQ)

Melting Point 5.5 °C (lit.) [2] [4]

Flash Point 113-124.9 °C [2] [4]

Density 0.864 g/mL (at 25 °C) [2]

Vapor Pressure ~0.0 £ 0.6 mmHg (at 25°C) [4]
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Property Value Reference
Enthalpy of Vaporization Ranges from 80.0 to 82.7 kd/mol at 298.15 K [1]
(AvapH°®)

Vapor Pressure and Thermodynamic Data

While a direct vapor pressure value at 25°C is listed as approximately 0.0 mmHg [4], several studies have
measured its enthalpy of vaporization (AvapH®), which is the energy required to convert one mole of liquid

into vapor at a constant pressure. This data is crucial for predicting vapor pressure at other temperatures.

AvapH?° (kJ/mol) Method Reference

82.68 N/A Majer and Svoboda, 1985 [1]

80.0 £ 0.5 N/A van Genderen, van Miltenburg, et al., 2002 [1]
81.3%+0.7 GC,C Fuchs and Peacock, 1980 [1]

82.68 £ 0.84 C Mansson, Sellers, et al., 1977 [1]

Storage and Handling Recommendations

Proper storage is critical for maintaining chemical integrity and ensuring safety.

Aspect Recommendation
Storage Room temperature (recommended in a cool, dark place, preferably <15°C) [3].
Temperature One supplier lists storage at -20°C for long-term stability over three years [5].

| Hazard Statements (GHS) | H318: Causes serious eye irritation. H413: May cause long lasting harmful
effects to aquatic life [2] [4]. | | Precautionary Statements | P280: Wear eye protection. P305+P351+P338:

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to
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do. Continue rinsing [2] [4]. | | Personal Protective Equipment (PPE) | Eyeshields, gloves, and appropriate

respirator protection are advised [4]. |

Research Context and Potential Protocols

Methyl tridecanoate is identified as a saturated fatty acid methyl ester (FAME) commonly used in lipid
metabolism and biofuel production research [5]. One study notes its biological activity in moderately

inhibiting B-amyloid aggregation and weakly inhibiting acetylcholinesterase (AChE) [4].

While detailed experimental protocols for vapor pressure measurement are not provided, the search results

indicate the following standard methodologies:

¢ Gas Chromatography (GC) and calorimetry (C) are common methods for determining heats of
vaporization, as shown in the thermodynamic data table [1].

e For analyzing fatty acid content in biological samples like wet microalgal or yeast biomass, a rapid in
situ fatty acid methyl ester (FAME) derivatization approach can be used, followed by analysis [4].

Experimental Workflow and Storage Decision Diagram

The following diagrams, created using DOT language, outline general workflows for handling and

experimenting with methyl tridecanoate.
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Handling and storage workflow for methyl tridecanoate, emphasizing safety and storage decisions.

© 2026 Smolecule. All rights reserved. a4/7 Tech Support


https://www.smolecule.com/products/s599513?utm_src=pdf-body-img
https://www.smolecule.com/products/s599513?utm_src=pdf-body
https://www.smolecule.com/products/s599513?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

[Start ExperimenD

Physical Properties \Biological Sample Analysis

Gas Chromatography (GC) In-situ FAME Derivatization
(e.q., for purity/vapor pressure) (for biomass analysis)

(Data Analysis & ModelingD

(Report Results]

Click to download full resolution via product page

General experimental workflow for methyl tridecanoate analysis, covering common research applications.

Key Information for Researchers

e Data Consistency: The core physicochemical data (molecular formula, weight, melting/boiling points)
is consistent across authoritative sources like NIST and commercial chemical suppliers [1] [2] [3].

o Data Gaps: The provided vapor pressure data is limited. For precise vapor pressure calculations
across a temperature range, you would need additional thermodynamic parameters or experimental
measurement.
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e Storage Clarity: While room temperature storage is generally indicated, the recommendation for cool
and dark conditions (<15°C) and an option for -20°C for long-term storage provides flexibility for
different research needs [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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